N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C13H15ClN2O3S/c1-19-11-3-2-8(6-9(11)14)15-13(18)10-7-20-5-4-12(17)16-10/h2-3,6,10H,4-5,7H2,1H3,(H,15,18)(H,16,17)
• InChI Key: IZLJQQCAFHUCSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2CSCCC(=O)N2)Cl
• Molecular Formula: C13H15ClN2O3S
• Molecular Weight: 314.79 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide is a chemical compound belonging to the thiazepane family. It is a heterocyclic compound with a thiazepane ring and has various applications in scientific research.

Mechanism of Action

Target of Action

It belongs to the class of organic compounds known as methoxyanilines , which are often involved in interactions with various proteins and enzymes in the body.

Mode of Action

Compounds of similar structure have been observed to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of protein function, or alteration of cellular processes .

Biochemical Pathways

Based on its structural similarity to other methoxyanilines , it may be involved in pathways related to the metabolism of aromatic compounds.

Result of Action

Similar compounds have been observed to induce various cellular responses, such as changes in cell signaling, gene expression, or cellular metabolism .

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide in lab experiments include its potential as a therapeutic agent for various diseases and its antibacterial and antifungal activity. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide. These include:
1. Further studies on the mechanism of action of this compound to better understand its potential therapeutic applications.
2. Studies on the toxicity and safety of this compound to determine its potential for use in humans.
3. Studies on the potential of this compound as an antibacterial and antifungal agent.
4. Studies on the potential of this compound as a therapeutic agent for other neurological disorders, such as Parkinson's disease.
5. Studies on the potential of this compound as a chemotherapeutic agent for cancer.
In conclusion, N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide is a chemical compound with various applications in scientific research. Its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease, makes it a promising area of study for future research. However, further studies are needed to fully understand its mechanism of action and potential toxicity before it can be used in humans.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide involves the reaction of 3-chloro-4-methoxyaniline with thionyl chloride to form 3-chloro-4-methoxyphenyl isocyanate. This isocyanate then reacts with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene to form N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide has various applications in scientific research. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as an antibacterial and antifungal agent.